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Source Organisms and Chemical Profile

Calvatic acid is sourced from specific fungal genera, and its basic chemical identity is summarized in the

table below.

Property Description

Source Organisms Lasiosphaera spp. (e.g., L. fenzlii), Calvatia spp. [1] [2]

CAS Number 54723-08-9 [1]

Molecular Formula C₈H₅N₃O₃ [1]

Molecular Weight 191.1 g/mol [1]

Chemical
Description

An antibiotic compound containing both a carboxylic acid group and an azoxy

function on a benzene ring [1].

Reported Biological Activities and Mechanisms

Calvatic acid has been investigated for several biological activities, with the most studied being its

antimicrotubular effect.
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The following diagram illustrates the primary mechanism of action of calvatic acid as an inhibitor of

microtubule assembly:
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Research indicates this antimicrotubular activity is dose- and time-dependent [1]. The mechanism may

involve binding to titratable sulfhydryl (-SH) groups on tubulin, as the inhibitory effect can be reversed by

adding cysteine [1]. Calvatic acid effectively inhibits GTP-induced microtubule polymerization but has a

much weaker effect on taxol-induced polymerization and does not generally impair colchicine-binding

activity [1].

Other studies note calvatic acid shows cytotoxic effects on isolated hepatocytes, including decreased

glucose-6-phosphatase activity and slight inhibition of aminopyrene demethylation, suggesting potential

toxicity at the microsomal level [1].
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Research Context and Future Directions

Research on calvatic acid is part of a broader interest in the bioactive potential of puffball mushrooms.

Other investigated compounds from Calvatia species include:

Calvacin: A well-known antitumor protein first isolated from C. gigantea [3] [2].

N,N-dimethyl-anthranilic acid: An alkaloid from C. nipponica that induces apoptosis in breast cancer
cells [4].

Various alkaloids, phenolics, and fatty acids with anti-inflammatory and cytotoxic activities [4] [5].

This context positions calvatic acid as one of several promising bioactive agents from these fungi. Future

research requires more comprehensive studies to fully elucidate its biosynthesis, structure-activity

relationships, and therapeutic potential.

How to Proceed with Research

Based on the available information, your research into calvatic acid could proceed in several directions:

Compound Sourcing: Commercial suppliers like ChemFaces offer calvatic acid for research
purposes [1].

Explore Broader Literature: The activity of related compounds from the same fungal sources
provides strong justification for further investigation into calvatic acid.

Focus on Mechanism: The unique antimicrotubular mechanism, distinct from colchicine, presents a
specific pathway for in-depth pharmacological study.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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